N-(2-fluorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carboxamide
• InChI: InChI=1S/C16H15FN2O4/c1-10-6-11(7-15(20)22-10)23-12-8-19(9-12)16(21)18-14-5-3-2-4-13(14)17/h2-7,12H,8-9H2,1H3,(H,18,21)
• InChI Key: MPTYXOCMYBPUCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H15FN2O4
• Molecular Weight: 318.30 g/mol

Description

N-(2-fluorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide, also known as FPA-124, is a small molecule drug that has shown potential in treating neurological disorders such as Alzheimer's disease and multiple sclerosis.

Scientific Research Applications

Synthesis and Characterization

• A study by McLaughlin et al. (2016) identified a compound similar to N-(2-fluorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide, highlighting the synthesis and characterization of such compounds. This research is crucial for understanding the structural properties and synthesis pathways of these chemicals (McLaughlin et al., 2016).

Antitubercular and Antibacterial Activities

• Bodige et al. (2020) synthesized N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives, closely related to the compound . These derivatives displayed antitubercular and antibacterial activities, suggesting potential medical applications for similar compounds (Bodige et al., 2020).

Antimicrobial Activity

• Aytemir et al. (2003) investigated 3-hydroxy-4-oxo-4H-pyran-2- carboxamide derivatives for their antimicrobial activities. This suggests that similar compounds like N-(2-fluorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide might possess antimicrobial properties (Aytemir et al., 2003).

Glucokinase Activators for Diabetes Treatment

• Pfefferkorn et al. (2012) reported on glucokinase activators, which are promising for treating Type 2 diabetes. Their study on indazole and pyrazolopyridine-based activators, including compounds with structural similarities to N-(2-fluorophenyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide, underlines the potential of such compounds in diabetes treatment (Pfefferkorn et al., 2012).

Antioxidant Activity

• Nagavolu et al. (2017) synthesized and evaluated Schiff bases and azetidines derived from phenyl urea derivatives, which are structurally related to the target compound. These derivatives showed promising antioxidant activity, indicating potential research avenues for similar compounds (Nagavolu et al., 2017).